Cas no 1639886-52-4 ((2R,5R)-2,5-dimethylmorpholine;hydrochloride)

• Product Name: (2R,5R)-2,5-dimethylmorpholine;hydrochloride
• CAS No: 1639886-52-4
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD22199177
• CID: 3164435
• PubChem ID: 72207237
• Update Time: 2025-11-06

(2R,5R)-2,5-dimethylmorpholine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,5R)-2,5-Dimethylmorpholine hydrochloride
• (2R,5R)-2,5-DIMETHYLMORPHOLINE HCL
• AK144819
• ST2407921
• AX8274630
• (2R,5R)-2,5-dimethylmorpholine;hydrochloride
• AKOS022178134
• SCHEMBL17376407
• AS-70093
• Morpholine, 2,5-dimethyl-, hydrochloride (1:1), (2R,5R)-
• MFCD22199177
• 1639886-52-4
• (2R,5R)-2,5-Dimethylmorpholinehydrochloride
• CS-0158230

• MDL： MFCD22199177
• Inchi： 1S/C6H13NO.ClH/c1-5-4-8-6(2)3-7-5;/h5-7H,3-4H2,1-2H3;1H/t5-,6-;/m1./s1
• InChI Key： UIHUHFHYLUKRBX-KGZKBUQUSA-N
• SMILES： Cl.O1C[C@@H](C)NC[C@H]1C

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on (2R,5R)-2,5-dimethylmorpholine;hydrochloride

(2R,5R)-2,5-dimethylmorpholine;hydrochloride and its Significance in Modern Chemical Research

CAS no. 1639886-52-4 corresponds to the compound (2R,5R)-2,5-dimethylmorpholine;hydrochloride, a chiral morpholine derivative that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its specific stereochemistry and functional groups, exhibits promising properties that make it a valuable candidate for various therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it more suitable for formulation and administration in clinical settings.

The morpholine core of (2R,5R)-2,5-dimethylmorpholine;hydrochloride is a well-known scaffold in medicinal chemistry due to its ability to mimic the biological activity of natural products and facilitate the development of new drugs. The presence of the (2R,5R) configuration adds an additional layer of specificity, which is crucial for achieving optimal pharmacological effects. This stereochemical purity is often a result of advanced synthetic methodologies, including asymmetric catalysis and enantioselective synthesis, which are at the forefront of modern chemical research.

In recent years, there has been a surge in research focused on developing novel morpholine derivatives with enhanced pharmacological properties. Studies have demonstrated that modifications to the morpholine ring can significantly alter its biological activity, making it possible to fine-tune the compound for specific therapeutic targets. For instance, researchers have explored the use of (2R,5R)-2,5-dimethylmorpholine;hydrochloride as a potential intermediate in the synthesis of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases.

One of the most compelling aspects of (2R,5R)-2,5-dimethylmorpholine;hydrochloride is its potential as a scaffold for drug discovery. Its structural flexibility allows chemists to attach various functional groups at different positions on the morpholine ring, thereby creating a diverse library of compounds for screening. This approach has been successfully employed in high-throughput screening (HTS) campaigns to identify lead compounds with desirable pharmacological profiles. The hydrochloride form further enhances this utility by improving compound solubility and bioavailability.

The synthesis of (2R,5R)-2,5-dimethylmorpholine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for this compound. For example, biocatalytic approaches using engineered enzymes have been shown to improve yield and reduce waste during synthesis. These green chemistry principles align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In clinical research, (2R,5R)-2,5-dimethylmorpholine;hydrochloride has been investigated for its potential therapeutic effects in several disease models. Preclinical studies have suggested that this compound may exhibit anti-inflammatory properties by modulating immune responses. Additionally, its ability to interact with specific biological targets has led to interest in its potential as an antiviral agent. These findings highlight the compound's versatility and its potential to address multiple therapeutic challenges.

The development of new drugs often involves extensive testing to ensure safety and efficacy before human trials can begin. In vitro and in vivo studies are critical components of this process. Researchers have utilized cell culture models and animal models to evaluate the pharmacokinetic and pharmacodynamic properties of (2R,5R)-2,5-dimethylmorpholine;hydrochloride. These studies have provided valuable insights into how the compound behaves within biological systems and have helped identify potential side effects or interactions with other drugs.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used to predict how (2R,5R)-2,5-dimethylmorpholine;hydrochloride interacts with biological targets at the molecular level. This approach has not only accelerated the drug discovery process but also provided a deeper understanding of the mechanisms underlying its pharmacological effects. By integrating experimental data with computational predictions, researchers can make more informed decisions about how to optimize the compound's therapeutic potential.

The future prospects for (2R,5R)-2,5-dimethylmorpholine;hydrochloride are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into viable therapeutics. As our understanding of biological systems grows more sophisticated, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion, (2R,5R)-2,5-dimethylmorpholine;hydrochloride (CAS no. 1639886-52-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising therapeutic applications. Its synthesis challenges highlight the ingenuity required in modern chemical research while offering opportunities for innovation through interdisciplinary collaboration. As we continue to explore new frontiers in drug discovery，this compound stands out as a testament to the power of molecular design in improving human health.